1-(4-(6-(Furan-2-yl)pyridazin-3-yl)piperazin-1-yl)-2-phenoxyethanone

• IUPAC Name: 1-[4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-2-phenoxyethanone
• InChI: InChI=1S/C20H20N4O3/c25-20(15-27-16-5-2-1-3-6-16)24-12-10-23(11-13-24)19-9-8-17(21-22-19)18-7-4-14-26-18/h1-9,14H,10-13,15H2
• InChI Key: VIGCRJXKJOHKIG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CO3)C(=O)COC4=CC=CC=C4
• Molecular Formula: C20H20N4O3
• Molecular Weight: 364.4 g/mol

Description

1-(4-(6-(Furan-2-yl)pyridazin-3-yl)piperazin-1-yl)-2-phenoxyethanone, also known as FPL-64176, is a novel compound that has been synthesized for scientific research purposes. This compound belongs to the class of piperazine derivatives and has shown potential in various scientific research applications.

Scientific Research Applications

Pharmacophore Model Validation

Barbaro et al. (2002) synthesized a series of compounds related to WB4101 by replacing the phenoxyethyl moiety with a N-alkyl piperazine bearing cyclic substituents including substituted or unsubstituted phenyl groups, pyridine, pyridazinone rings, and furoyl moieties. These compounds were assessed for their binding profile at alpha(1)- and alpha(2)-adrenoceptors. The study derived structure-activity relationships and validated a pharmacophore model for alpha(1)-adrenoceptor antagonists, identifying molecular structural moieties contributing to biological activity (Barbaro et al., 2002).

Antidepressant and Antianxiety Activities

Kumar et al. (2017) synthesized novel derivatives of 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine and evaluated their antidepressant and antianxiety activities. The compounds showed significant activity in Porsolt’s behavioral despair test and the plus maze method, indicating potential therapeutic applications (Kumar et al., 2017).

Synthesis and Antipsychotic Evaluation

Raviña et al. (2000) prepared a series of conformationally restricted butyrophenones with affinity for dopamine and serotonin receptors. These compounds were evaluated as antipsychotic agents through in vitro assays and showed potential as neuroleptic drugs (Raviña et al., 2000).

ACE Inhibitors from 5-Hydroxy Indanone Derivatives

Vulupala et al. (2018) designed and synthesized novel triazole derivatives and β-amino alcohol derivatives from 5-hydroxy indanone. These compounds were evaluated as angiotensin-converting enzyme (ACE) inhibitors, showing minimal toxicity and comparability to clinical drugs like Lisinopril, highlighting their potential in treating hypertension (Vulupala et al., 2018).

Dye-Sensitized Solar Cells Performance

Kim et al. (2011) studied phenothiazine derivatives with various conjugated linkers, including furan, for use in dye-sensitized solar cells. The furan-linked derivative showed a significant improvement in solar energy-to-electricity conversion efficiency, demonstrating the potential of furan derivatives in photovoltaic applications (Kim et al., 2011).